Cas no 104960-29-4 (Ethane,1-(ethylsulfonyl)-2-(methylthio)-)

• Product Name: Ethane,1-(ethylsulfonyl)-2-(methylthio)-
• CAS No: 104960-29-4
• MF: C₅H₁₂O₂S₂
• MW: 168.277579307556
• CID: 170220
• PubChem ID: 184429
• Update Time: 2025-04-19

Ethane,1-(ethylsulfonyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethane,1-(ethylsulfonyl)-2-(methylthio)-
• DTXSID80146879
• Ethane, 1-(ethylsulfonyl)-2-(methylthio)-
• 1-ethylsulfonyl-2-methylsulfanylethane
• 104960-29-4
• SCHEMBL12854170
• [(methylthio)ethylsulfonyl]ethane

• Inchi： 1S/C5H12O2S2/c1-3-9(6,7)5-4-8-2/h3-5H2,1-2H3
• InChI Key： VLKSLVMDABLBBF-UHFFFAOYSA-N
• SMILES： S(CC)(CCSC)(=O)=O

Computed Properties

• Exact Mass: 168.02796
• Monoisotopic Mass: 168.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 319.9°Cat760mmHg
• Flash Point: 147.3°C
• Refractive Index: 1.487
• PSA: 34.14